Cas no 32974-92-8 (2-Acetyl-3-ethylpyrazine)

• Product Name: 2-Acetyl-3-ethylpyrazine
• CAS No: 32974-92-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD00038028
• CID: 53985
• PubChem ID: 24901586
• Update Time: 2026-05-14

2-Acetyl-3-ethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Ethylpyrazin-2-yl)ethanone
• 2-Acetyl-3-ethylpyrazine
• 2-ACETYL ETHYLPYRAZINE
• 2-ethyl-3-acetyl pyrazine
• UNII-AQ03N14XTL
• 1-(3-Ethylpyrazinyl)ethan-1-one

• MDL： MFCD00038028
• Inchi： 1S/C8H10N2O/c1-3-7-8(6(2)11)10-5-4-9-7/h4-5H,3H2,1-2H3
• SMILES： CCC1=C(N=CC=N1)C(C)=O
• BRN： 742901

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 0.6
• Topological Polar Surface Area: 42.8A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.075
• Boiling Point: 77°C/6mmHg(lit.)
• Flash Point: 87 ºC
• Refractive Index: 1.515
• PSA: 42.85000
• LogP: 1.24160
• Solubility: Slightly soluble in water, soluble in organic solvents and ethanol (turbidity may occur in ethanol)
• FEMA: 3250

2-Acetyl-3-ethylpyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Natural Products and Extracts Flavors and Fragrances Essential Oils

Additional information on 2-Acetyl-3-ethylpyrazine

Introduction to 2-Acetyl-3-ethylpyrazine (CAS No. 32974-92-8)

2-Acetyl-3-ethylpyrazine, with the CAS number 32974-92-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound belongs to the class of pyrazines, which are known for their distinct aromatic and flavoring properties. In this comprehensive introduction, we will delve into the chemical structure, physical properties, synthesis methods, applications, and recent research advancements of 2-Acetyl-3-ethylpyrazine.

Chemical Structure and Physical Properties

2-Acetyl-3-ethylpyrazine is a heterocyclic compound with the molecular formula C₈H₁₀N₂O. Its structure consists of a pyrazine ring with an acetyl group at the 2-position and an ethyl group at the 3-position. The molecular weight of 2-Acetyl-3-ethylpyrazine is approximately 146.18 g/mol. This compound is a colorless to pale yellow liquid at room temperature and has a characteristic nutty and roasted aroma, which makes it highly valuable in the food and fragrance industries.

The physical properties of 2-Acetyl-3-ethylpyrazine include a boiling point of around 175°C and a melting point of -15°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound's high solubility in organic solvents facilitates its use in various chemical reactions and formulations.

Synthesis Methods

The synthesis of 2-Acetyl-3-ethylpyrazine can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of ethyl acetoacetate with hydrazine followed by cyclization to form the pyrazine ring. Another approach involves the reaction of ethyl acetoacetate with ethylamine in the presence of a catalyst to form the desired product.

A more recent and environmentally friendly method involves microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method not only enhances efficiency but also minimizes the formation of by-products, making it a preferred choice for industrial-scale production.

Applications in Food and Fragrance Industries

2-Acetyl-3-ethylpyrazine is widely used in the food industry as a flavoring agent due to its unique nutty and roasted aroma. It is commonly found in products such as baked goods, confectionery, and savory snacks. The compound's ability to enhance flavor profiles without altering the nutritional content makes it an essential ingredient in food formulations.

In the fragrance industry, 2-Acetyl-3-ethylpyrazine is used to create complex scents that mimic natural aromas such as nuts, coffee, and roasted grains. Its versatility allows it to be blended with other fragrance compounds to produce unique and appealing fragrances for perfumes, candles, and personal care products.

Pharmaceutical Applications

Beyond its use in food and fragrance applications, 2-Acetyl-3-ethylpyrazine has shown potential in pharmaceutical research. Recent studies have explored its biological activities, including antioxidant and anti-inflammatory properties. These properties make it a promising candidate for developing new therapeutic agents.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Acetyl-3-ethylpyrazine exhibited significant antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary research has indicated that certain derivatives may have anti-inflammatory effects, suggesting potential applications in inflammatory conditions like arthritis.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-Acetyl-3-ethylpyrazine is generally considered safe for use in food and fragrance applications at approved concentrations, it is important to follow proper handling guidelines to ensure safety. The compound should be stored in tightly sealed containers away from heat sources and direct sunlight to prevent degradation.

In laboratory settings, appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, proper ventilation should be maintained to avoid inhalation of vapors.

Conclusion

2-Acetyl-3-ethylpyrazine (CAS No. 32974-92-8) is a multifaceted compound with a wide range of applications in various industries. Its unique chemical structure and properties make it an invaluable component in food flavoring, fragrance formulation, and pharmaceutical research. As ongoing research continues to uncover new potential uses for this compound, its importance is likely to grow even further.